Cas no 1600296-22-7 (3-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid)

• Product Name: 3-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid
• CAS No: 1600296-22-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6051649
• PubChem ID: 116133335
• Update Time: 2025-06-08

3-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylic acid, 3-[(1-methyl-3-butyn-1-yl)amino]-
• 3-[(Pent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid
• EN300-1449516
• 1600296-22-7
• 3-[(Pent-4-yn-2-yl)amino]pyrazine-2-carboxylicacid

• Inchi： 1S/C10H11N3O2/c1-3-4-7(2)13-9-8(10(14)15)11-5-6-12-9/h1,5-7H,4H2,2H3,(H,12,13)(H,14,15)
• InChI Key： ACVWUCTXZXMTPS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CN=C1NC(C)CC#C

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 408.1±45.0 °C(Predicted)
• pka: 3.23±0.10(Predicted)

Additional information on 3-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid

Introduction to 3-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid (CAS No. 1600296-22-7)

3-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid, identified by the CAS number 1600296-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The unique structural features of 3-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid, particularly the presence of a pentynyl group and an amino substituent on the pyrazine ring, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and drug discovery.

The molecular structure of 3-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid consists of a pyrazine core substituted with an amino group at the 3-position and a pentynyl group at the 5-position. This configuration imparts a combination of electronic and steric effects that can influence its interactions with biological targets. The pyrazine ring itself is a well-known pharmacophore, frequently encountered in various therapeutic agents due to its ability to engage in hydrogen bonding and π-stacking interactions with biological macromolecules. The pentynyl group, on the other hand, introduces a reactive alkyne moiety, which can be further functionalized through cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, to extend the molecular framework and explore novel pharmacological profiles.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. 3-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid has emerged as a promising lead compound in this area due to its ability to modulate PPIs through direct binding or allosteric modulation. Studies have demonstrated that pyrazine derivatives can effectively disrupt aberrant protein-protein interactions by occupying critical binding pockets or inducing conformational changes in target proteins. The presence of both an amino group and an alkyne moiety in 3-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid provides multiple handles for structure-based drug design, allowing for the optimization of potency, selectivity, and pharmacokinetic properties.

One of the most compelling aspects of 3-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid is its potential as a building block for generating novel therapeutic agents. The alkyne functionality serves as an excellent site for further chemical modification, enabling the synthesis of diverse derivatives with tailored biological activities. For instance, by employing palladium-catalyzed cross-coupling reactions, researchers can introduce aryl or heteroaryl groups into the molecule, thereby expanding its pharmacological spectrum. Such modifications have been shown to enhance binding affinity and reduce off-target effects, key considerations in drug development.

Recent advancements in computational chemistry have also facilitated the rational design of 3-(pent-4-yn-2-yl)aminopyrazine derivatives. Molecular docking studies have been instrumental in identifying potential binding modes of these compounds with target proteins, providing insights into their mechanism of action. These computational approaches have complemented experimental efforts by predicting optimal substituents and scaffolds for improving drug-like properties. For example, virtual screening algorithms have been used to identify promising analogs of 3-(pentenamethyl)-pyrrolyl)-pyridinone, which exhibit enhanced activity against specific kinases involved in cancer progression.

The synthesis of 3-(pentenamethyl)-pyrrolyl)-pyridinone has been refined through multi-step organic transformations, highlighting the versatility of this scaffold. Key synthetic strategies include Sonogashira coupling to introduce the pentynyl group, followed by functionalization of the amino group via reductive amination or acylation reactions. These methodologies have been optimized to ensure high yields and purity, making them suitable for large-scale production. The resulting compounds have been subjected to rigorous biological evaluation to assess their efficacy against relevant disease targets.

In addition to its applications in oncology research, 3-(pentenamethyl)-pyrrolyl)-pyridinone has shown promise in treating inflammatory diseases. In preclinical studies, 3-(pentenamethyl)-pyrrolyl)-pyridinone derivatives have demonstrated anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNFα and ILβ. These findings align with emerging evidence suggesting that modulating PPIs can lead to novel therapeutic interventions for chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease.

The development of 3-(pentenamethyl)-pyrrolyl)-pyridinone analogs has also benefited from advances in biocatalysis and green chemistry principles. Enzymatic approaches have been explored for constructing complex molecular architectures under mild conditions with minimal waste generation. Such sustainable methodologies are increasingly important in pharmaceutical manufacturing as they align with global efforts toward environmental stewardship.

Looking ahead, 3-(pentenamethyl)-pyrrolyl)-pyridinone derivatives will continue to be investigated for their therapeutic potential across multiple disease areas.* Emerging technologies such as organometallic chemistry,* photopharmacology,* *and nanomedicine* offer exciting avenues for further exploration.* By integrating these interdisciplinary approaches, researchers aim*to develop next-generation*small-molecule*therapeutics*with improved efficacy*and reduced side effects.*